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rac-Propoxyphene-D5 certified reference
material overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Technical Overview of rac-Propoxyphene-D5

Property Description

Chemical Name rac Propoxyphene-D5 Hydrochloride Salt; Dextropropoxyphene-d5 Hydrochloride
[1]

Molecular C22H25DsCINO:2 [1]

Formula

CAS Number Information missing from search results

Physical Form Solution in acetonitrile [2]

Concentration 1.0 mg/mL [2]

Application Internal standard for GC/MS or LC/MS in forensic, toxicology, and pain

prescription monitoring [2]

Storage Ampule of 1 mL [2]
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Experimental Application Protocol

A typical experimental use of this material involves the following workflow for precise quantification:

(Sample Preparatior)

(Data Quantificatioa

Click to download full resolution via product page

Diagram 1: Workflow for using rac-Propoxyphene-D5 as an internal standard in bioanalysis.

Handling and Safety Information

This certified reference material is derived from propoxyphene, an opioid analgesic. Key pharmacological

and safety notes include:

¢ Pharmacological Context: The active drug, Dextropropoxyphene, is an opioid analgesic intended for
the treatment of mild pain. It has been marketed under trade names like Darvon and Darvocet-N (in
combination with other analgesics) [2]. Early studies compared its analgesic effect and addiction
liability to codeine [3].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1785199?utm_src=pdf-body-img
https://www.smolecule.com/products/s1785199?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/cerillian/p904
https://www.unodc.org/unodc/en/data-and-analysis/bulletin/bulletin_1960-01-01_1_page003.html
https://www.smolecule.com/products/s1785199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Safety and Regulation: The solution is classified as a flammable liquid and carries dangers of
acute toxicity. It is intended for research and analysis only and is often subject to narcotic control
regulations [2].

Guidance for Further Research

Currently available search results lack detailed experimental protocols like specific instrument parameters or

extraction volumes. To obtain these precise methodologies, I suggest:

¢ Consulting Official Certificates: Check the Certificate of Analysis (CoA) for your specific product

batch, which often contains detailed technical data [2].
e Searching Scientific Literature: Look for validated methods in forensic and clinical toxicology

journals using keywords like "propoxyphene GC/MS internal standard method."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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